Cas no 2138110-59-3 (6-benzyl-4-(oxan-4-yl)-1H,6H-1,2diazolo3,4-cpyrazol-3-amine)

• Product Name: 6-benzyl-4-(oxan-4-yl)-1H,6H-1,2diazolo3,4-cpyrazol-3-amine
• CAS No: 2138110-59-3
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 6258261
• PubChem ID: 165493209
• Update Time: 2025-05-22

6-benzyl-4-(oxan-4-yl)-1H,6H-1,2diazolo3,4-cpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-4-(oxan-4-yl)-1H,6H-1,2diazolo3,4-cpyrazol-3-amine
• EN300-1137413
• 6-benzyl-4-(oxan-4-yl)-1H,6H-[1,2]diazolo[3,4-c]pyrazol-3-amine
• 2138110-59-3

• Inchi： 1S/C16H19N5O/c17-15-13-14(12-6-8-22-9-7-12)20-21(16(13)19-18-15)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H3,17,18,19)
• InChI Key： KHCNHPIJTWOSBG-UHFFFAOYSA-N
• SMILES： O1CCC(C2C3=C(N)NN=C3N(CC3C=CC=CC=3)N=2)CC1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.8Ų

Additional information on 6-benzyl-4-(oxan-4-yl)-1H,6H-1,2diazolo3,4-cpyrazol-3-amine

6-Benzyl-4-(Oxan-4-Yl)-1H,6H-1,2Diazolo[3,4-c]Pyrazol-3-Amine: A Comprehensive Overview

6-Benzyl-4-(oxan-4-yl)-1H,6H-1,2diazolo[3,4-c]pyrazol-3-amine, commonly referred to by its CAS registry number CAS No. 2138110-59-3, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of diazolopyrazoles, which are known for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of 6-benzyl-4-(oxan-4-yl)-1H,6H-diazolo[3,4-c]pyrazol is characterized by a fused ring system consisting of a diazole and a pyrazole moiety. The presence of a benzyl group at the 6-position and an oxane (tetrahydropyran) ring at the 4-position introduces significant steric and electronic effects. These features make the compound highly versatile in terms of reactivity and functionality. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with tailored pharmacokinetic profiles.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a scaffold for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of CAS No. 2138110 exhibit potent inhibitory activity against specific kinases involved in cellular signaling pathways. This finding underscores the compound's potential as a lead molecule for drug development.

In addition to its pharmaceutical applications, 6-benzyl-diazolo[3,4-c]pyrazol has also been investigated for its use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A recent report in Nature Communications highlighted how the compound's ability to form stable charge transfer complexes could enhance the performance of organic electronic devices.

The synthesis of CAS No. 2138110 involves a multi-step process that typically begins with the preparation of intermediate diazole precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. For example, researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the benzylated derivative with high yields.

Beyond its direct applications, this compound serves as a valuable model system for studying fundamental chemical reactions. Its reactivity under various conditions has been extensively studied using computational chemistry tools such as density functional theory (DFT). These studies have provided insights into the mechanistic pathways governing its transformations, contributing to our broader understanding of heterocyclic chemistry.

In conclusion, 6-benzyl-diazolo[3,4-c]pyrazolamine, or CAS No. 2138110–59–3–related compounds represent a frontier area of research with vast potential across multiple disciplines. From drug discovery to materials science, this compound continues to inspire innovative applications and fundamental studies. As research progresses, it is anticipated that new breakthroughs will further solidify its importance in modern chemistry.